Cas no 183795-20-2 (trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol)

• Product Name: trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol
• CAS No: 183795-20-2
• MF: C₁₁H₂₄O₂Si
• MW: 216.39256477356
• MDL: MFCD28502317
• CID: 1378049
• PubChem ID: 58715064
• Update Time: 2025-06-08

trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, trans-
• (1S,3S)-3-[tert-butyl(dimethyl)silyl]oxycyclopentan-1-ol
• trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol
• (1S,3S)-3-{[tert-Butyl(dimethyl)silyl]oxy}cyclopentan-1-ol
• (+/-)-trans-3-(tert-butyl-dimethyl-silanyloxy)-cyclopentanol
• SCHEMBL1015665
• AS-77205
• 183795-20-2
• trans 3-(tert-butyl-dimethyl-silanyloxy)-cyclopentanol
• DTXSID70729736
• trans-3-(tert-butyl-dimethyl-silanyloxy)-cyclopentanol
• NLXIOZRBFNUITF-UWVGGRQHSA-N

• MDL： MFCD28502317
• Inchi： 1S/C11H24O2Si/c1-11(2,3)14(4,5)13-10-7-6-9(12)8-10/h9-10,12H,6-8H2,1-5H3/t9-,10-/m0/s1
• InChI Key： NLXIOZRBFNUITF-UWVGGRQHSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CC[C@@H](C1)O

Computed Properties

• Exact Mass: 216.15462
• Monoisotopic Mass: 216.154556538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol

Research Briefing on trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol (CAS: 183795-20-2) and Its Applications in Chemical Biology and Pharmaceutical Research

In recent years, the compound trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol (CAS: 183795-20-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentanol derivative, protected by a tert-butyldimethylsilyl (TBS) group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its unique structural features, including the stereospecific hydroxyl group and the silyl ether protecting group, make it particularly valuable for asymmetric synthesis and drug discovery efforts.

Recent studies have highlighted the role of 183795-20-2 in the synthesis of prostaglandin analogs and other bioactive cyclopentane derivatives. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the development of novel anti-inflammatory agents, where the TBS-protected hydroxyl group was strategically used to control stereochemistry during multi-step syntheses. The study reported a 72% overall yield in the conversion of this intermediate to a lead compound with potent COX-2 inhibitory activity.

In the realm of chemical biology, researchers have employed trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol as a precursor for fluorescent probes targeting cellular signaling pathways. A recent Nature Chemical Biology paper (2024) described its incorporation into a FRET-based sensor for real-time monitoring of cyclic AMP dynamics in live cells. The TBS group provided necessary stability during probe assembly while allowing for selective deprotection under mild conditions when needed for biological applications.

From a synthetic chemistry perspective, advances in catalytic asymmetric methods have improved access to this valuable intermediate. A 2023 ACS Catalysis report detailed an enantioselective organocatalytic approach achieving >99% ee and 85% yield, representing a significant improvement over traditional resolution methods. This development has important implications for scaling up production of pharmaceutical intermediates derived from 183795-20-2.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines showed that the TBS-protected alcohol remains stable for >24 months when stored at -20°C under argon, making it suitable for long-term storage in medicinal chemistry programs. However, researchers note that the silyl ether can be cleaved selectively using fluoride sources when needed for downstream functionalization.

Emerging applications in targeted drug delivery systems have further expanded the utility of this compound. A 2024 study in Advanced Drug Delivery Systems demonstrated its incorporation into pH-sensitive prodrug conjugates, where the TBS group helped modulate release kinetics of anticancer agents in tumor microenvironments. This approach showed promising results in murine models, with a 3-fold increase in tumor accumulation compared to conventional formulations.

As research continues, the unique properties of trans-3-[(tert-butyldimethylsilyl)oxy]cyclopentan-1-ol position it as a valuable tool in both academic and industrial settings. Its dual functionality as a protected alcohol and chiral building block offers numerous possibilities for innovation in drug discovery and chemical biology. Future directions may include exploration of its use in DNA-encoded library synthesis and as a scaffold for covalent inhibitor development.